4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)benzaldehyde

• IUPAC Name: 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzaldehyde
• InChI: InChI=1S/C12H15BO3/c1-12(2)8-15-13(16-9-12)11-5-3-10(7-14)4-6-11/h3-7H,8-9H2,1-2H3
• InChI Key: JUHDMCQVJGHKFW-UHFFFAOYSA-N
• Canonical SMILES: B1(OCC(CO1)(C)C)C2=CC=C(C=C2)C=O
• Molecular Formula: C12H15BO3
• DSSTOX Substance ID: DTXSID90400696
• Molecular Weight: 218.06 g/mol
• CAS RN: 128376-65-8

Description

Synthesis Analysis

The synthesis of related aromatic aldehydes involves various condensation reactions. For instance, 2,5-Dimethoxy-4[(1E)-2-(1H-benzimidazol-2-yl) ethenyl]benzaldehyde was synthesized through a condensation reaction of 2-methylbenzimidazole with 2,5-dimethoxy-1,4-benzenedicarboxaldehyde under reflux for 6 hours, yielding a 75.2% product . This suggests that similar methods could potentially be applied to synthesize the compound .

Molecular Structure Analysis

The molecular structure and vibrational analysis of 4-(Dimethylamino) Benzaldehyde (DMABA) have been studied using Density Functional Theory (DFT) methods, which showed agreement with experimental values . Additionally, the vibrational dynamics of crystalline 4-(dimethylamino) benzaldehyde were assessed through Inelastic Neutron Scattering (INS) and periodic DFT calculations, providing a reliable assignment of INS bands and insights into the molecular vibrations . These studies indicate that DFT and INS are valuable tools for analyzing the molecular structure of similar compounds.

Chemical Reactions Analysis

Benzaldehyde N,N-Dimethylhydrazone reacts with 4-oxo-2-pentafluorophenoxy-5,6-benzo-1,3,2-dioxaphosphorinane to yield a product of phosphorus heterocycle expansion, demonstrating the reactivity of benzaldehyde derivatives in forming heterocyclic compounds . This information could be relevant when considering the reactivity of 4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)benzaldehyde in similar contexts.

Physical and Chemical Properties Analysis

The physical properties of DMABA were studied, revealing a melting point of 72.34°C and decomposition at temperatures higher than 193°C . The chemical properties, such as ionization potential, electron affinity, and electronegativity, were also determined using HOMO and LUMO analysis . These properties are crucial for understanding the stability and reactivity of the compound. The corrosion inhibition efficiency of a related compound, 4(N,N-dimethylamino) benzaldehyde nicotinic acid hydrazone, was investigated, showing increased efficiency with higher concentrations and obeying Langmuir's adsorption isotherm . This suggests that the compound of interest may also exhibit similar adsorption behavior and could potentially act as a corrosion inhibitor.

Scientific Research Applications

Catalysis and Reaction Studies

Research indicates that compounds related to 4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)benzaldehyde are utilized in studies involving acid-catalyzed condensations with other chemicals. For instance, glycerol, a chemical from renewable materials, has been investigated for condensation with benzaldehyde, a related compound, in the presence of various solid acids. These studies focus on the formation of [1,3]dioxan-5-ols and [1,3]dioxolan-4-yl-methanols, which are significant as potential novel platform chemicals and precursors for 1,3-propanediol derivatives (Deutsch, Martin, & Lieske, 2007).

Synthesis of Novel Compounds

The synthesis of novel compounds using benzaldehyde derivatives is another area of research. For example, the reaction of benzaldehyde N,N-dimethylhydrazone with specific compounds leads to the formation of products like 4-dimethylamino-2,5-dioxo-2-pentafluorophenoxy-3-phenyldihydro-6,7-benzo-1,4,2-oxazaphosphepine, indicating the role of such compounds in creating new molecules with potentially useful properties (Mironov et al., 2001).

Flame Retardancy Studies

The application in flame retardancy of materials is also significant. For instance, a series of 5,5-dimethyl-4-substitued phenyl(hydrogen)-1,3,2-dioxaphosphorinan(sulfur substitued) phosphono phenylhydrazine, synthesized using substituted benzaldehyde, show potential as flame retardants in materials like epoxy E-44 (Zhang Li-ping, 2005).

Conducting Polymer Research

In conducting polymer research, compounds like this compound are used in the synthesis of versatile fluorine compounds. These compounds are critical in exploring fluorinated materials for various applications (Krebs & Jensen, 2003).

Pharmaceutical and Biochemical Studies

In the pharmaceutical and biochemical sectors, such compounds are investigated for their antiparasitic activities. They have been assessed against various parasites, indicating their potential as precursors or active compounds in medicinal chemistry (Azas et al., 2003).

Optical Studies

They also play a role in optical studies. The synthesis of metal complexes involving 3,4-dimethoxy benzaldehyde derivatives, for instance, has been explored to understand their optical properties and potential applications in materials science (Mekkey, Mal, & Kadhim, 2020).